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For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Initiator Selection

In the realm of polymer synthesis, the choice of a radical initiator is a critical parameter that

dictates reaction kinetics, polymer properties, and overall process efficiency. This guide

provides a comprehensive performance benchmark of Trigonox 117 (tert-Butylperoxy 2-
ethylhexyl carbonate) against other widely used commercial organic peroxide initiators. This

document is intended to equip researchers, scientists, and drug development professionals

with the necessary data and experimental protocols to make informed decisions for their

specific polymerization and crosslinking applications.

Overview of Trigonox 117 and Its Alternatives
Trigonox 117 is a monofunctional, aliphatic percarbonate initiator known for its use in the

polymerization of styrene and the crosslinking of elastomers like ethylene vinyl acetate (EVA).

[1][2][3] Its performance is benchmarked against other commercial initiators from prominent

manufacturers such as Nouryon, Arkema, and United Initiators. The selection of a suitable

initiator is primarily guided by the desired polymerization temperature, the required reaction

rate, and the specific monomer or polymer system being used.

Performance Benchmarks: A Tabular Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1583732?utm_src=pdf-interest
https://www.benchchem.com/product/b1583732?utm_src=pdf-body
https://www.benchchem.com/product/b1583732?utm_src=pdf-body
https://www.nouryon.com/products/organic-peroxides/laurox/
https://www.yunno.net/en/trigonox-117/
https://www.nouryon.com/product/trigonox-117-tert-butylperoxy-2-ethylhexyl-carbonate-cas-34443-12-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The efficacy of a radical initiator is chiefly determined by its decomposition kinetics, which are

often characterized by its half-life temperatures. The half-life is the time it takes for half of the

peroxide to decompose at a given temperature. This parameter is crucial for selecting an

initiator that is active in the desired temperature range of the polymerization process.

Initiator Half-Life Data
The following table summarizes the half-life data for Trigonox 117 and a selection of

comparable commercial initiators. This data is essential for predicting the reactivity of these

initiators at various temperatures.

Initiator/Trade
Name

Chemical
Name

10-hour Half-
Life Temp. (°C)

1-hour Half-
Life Temp. (°C)

0.1-hour Half-
Life Temp. (°C)

Trigonox 117

tert-Butylperoxy

2-ethylhexyl

carbonate

98 117 137

Trigonox C /

Luperox P

tert-Butyl

peroxybenzoate
105 125 167

Trigonox 21 /

Luperox 26

tert-Butyl peroxy-

2-ethylhexanoate
72 91 113

Lauroyl Peroxide

(Luperox LP)

Dilauroyl

Peroxide
62 80 99

Dicumyl

Peroxide

(Luperox DCP)

Dicumyl

Peroxide
117 135 170

Note: Half-life data is typically measured in a dilute solution of a non-reactive solvent like

chlorobenzene or dodecane. The actual performance in a polymerization system may vary

depending on the monomer and other reaction conditions.[4][5]

Performance in Styrene Polymerization
Trigonox 117 is frequently used in the polymerization of styrene, particularly for reducing

residual monomer content in the final stages.[3][4] The choice of initiator can significantly
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impact the polymerization rate, as well as the molecular weight and polydispersity of the

resulting polystyrene.

Initiator

Typical
Application
Temperatur
e (°C)

Relative
Polymerizat
ion Rate

Resulting
Polystyrene
Molecular
Weight

Polydispers
ity Index
(PDI)

Residual
Styrene
Monomer

Trigonox 117 100 - 130
Moderate-

High
Moderate Moderate Low

Trigonox C 110 - 140 Moderate High
Moderate-

High
Moderate

Trigonox 21 90 - 120 High
Low-

Moderate

Low-

Moderate

Moderate-

Low

Lauroyl

Peroxide
60 - 80

Low-

Moderate
High High High

Note: The data presented is a qualitative comparison based on the typical performance

characteristics of these initiators in styrene polymerization. Actual quantitative results will vary

based on specific reaction conditions.

Performance in EVA Crosslinking
Trigonox 117 is also a preferred initiator for the crosslinking of ethylene vinyl acetate (EVA)

copolymers, especially in applications like solar cell encapsulants.[6] The efficiency of

crosslinking is critical for the mechanical and thermal properties of the final product.
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Initiator

Typical
Crosslinking
Temperature
(°C)

Crosslinking
Efficiency

Scorch Safety
By-product
Generation

Trigonox 117 130 - 170 High Good Non-aromatic

Dicumyl

Peroxide
150 - 180 High Moderate

Aromatic (e.g.,

acetophenone)

Luperox TBEC 130 - 170 High Good Non-aromatic

Note: Luperox TBEC is the trade name for tert-Butylperoxy 2-ethylhexyl carbonate from

Arkema and is chemically identical to Trigonox 117. The generation of non-aromatic by-

products is a key advantage in applications where color and odor are critical.

Visualizing the Mechanisms and Workflows
To better understand the processes involved, the following diagrams illustrate the fundamental

mechanisms of free-radical polymerization and a typical experimental workflow for evaluating

initiator performance.

Initiation Propagation Termination

Initiator (I) 2R• (Free Radicals)kd (Heat)

R• R-M•+ Monomer (M) R-M(n)-M•+ n(Monomer) Polymer+ R-M(m)-M•

Click to download full resolution via product page

Caption: Free-Radical Polymerization Mechanism.
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Caption: Experimental Workflow for Initiator Evaluation.
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To objectively evaluate and compare the performance of different organic peroxide initiators,

standardized experimental protocols are essential. Below are methodologies for key

experiments.

Protocol 1: Determination of Polymerization Rate and
Initiator Efficiency
This protocol outlines a general procedure for evaluating the kinetics of a polymerization

reaction initiated by an organic peroxide.

1. Materials and Reagents:

Monomer (e.g., styrene, methyl methacrylate), inhibitor removed.

Organic peroxide initiator (e.g., Trigonox 117, Dibenzoyl Peroxide).

Solvent (if applicable, e.g., toluene).

Inert gas (e.g., nitrogen or argon).

2. Experimental Procedure:

The reaction vessel is charged with the monomer and solvent (if applicable).

The reaction mixture is purged with an inert gas to remove oxygen, which can inhibit free-

radical polymerization.

The vessel is heated to the desired reaction temperature.

A known concentration of the organic peroxide initiator is added to the reaction mixture to

start the polymerization.

Samples are withdrawn from the reactor at regular time intervals.

3. Data Analysis:

The monomer conversion is determined by analyzing the samples using Gas

Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to measure the
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decrease in monomer concentration over time.

The molecular weight (Mw, Mn) and polydispersity index (PDI) of the polymer are determined

using Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC).[7]

Plot monomer conversion as a function of time to determine the polymerization rate.

Initiator efficiency can be estimated by comparing the theoretical number of polymer chains

that should be initiated with the actual number determined from the molecular weight and

polymer yield.

Protocol 2: Determination of Initiator Half-Life
This protocol describes a method to determine the thermal decomposition rate of an organic

peroxide initiator.

1. Materials and Reagents:

Organic peroxide initiator.

Suitable solvent (e.g., chlorobenzene, dodecane).

Constant temperature bath or Differential Scanning Calorimeter (DSC).

2. Experimental Procedure:

A dilute solution of the organic peroxide in the chosen solvent is prepared.

The solution is placed in a constant temperature bath set to the desired temperature.

Samples are taken at regular intervals.

The concentration of the remaining peroxide in each sample is determined using a suitable

analytical technique (e.g., HPLC, titration).

3. Data Analysis:

Plot the natural logarithm of the peroxide concentration versus time.
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The slope of the resulting straight line is the negative of the decomposition rate constant

(kd).

The half-life (t½) is calculated using the equation: t½ = ln(2) / kd.

Conclusion
The selection of an appropriate polymerization initiator is a multifaceted decision that

significantly impacts reaction outcomes and final product properties. Trigonox 117

demonstrates a versatile performance profile, particularly effective in the mid-to-high

temperature range for applications such as styrene polymerization and EVA crosslinking. Its

key advantages include efficient reduction of residual monomers and the generation of non-

aromatic by-products, which is crucial for applications demanding high purity and color stability.

When compared to other commercial initiators, the choice depends on the specific

requirements of the process. For lower temperature applications, initiators like Lauroyl Peroxide

or Trigonox 21 might be more suitable due to their lower half-life temperatures. For higher

temperature processes, Trigonox C or Dicumyl Peroxide offer alternatives. This guide provides

a foundational framework for comparing these initiators. However, it is always recommended to

perform specific experimental evaluations under the intended processing conditions to

determine the optimal initiator for a given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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